2-(Dimethylamino)acetaldehyde hydrochloride

• CAS: 125969-54-2
• Molecular Formula: C4H10ClNO
• Molecular Weight: 123.58 g/mol
• SMILES: CN(C)CC=O.Cl
• InChI: InChI=1S/C4H9NO.ClH/c1-5(2)3-4-6;/h4H,3H2,1-2H3;1H
• InChIKey: VUFMJROCMFQILX-UHFFFAOYSA-N

Researchers requiring the reactive 2-(dimethylamino)acetaldehyde moiety face handling challenges with the unstable free base (CAS 52334-92-6), prone to self-condensation and oxidation. This hydrochloride salt eliminates those limitations. • Bench-stable, non-hygroscopic crystalline solid engineered for immediate use in aqueous or polar organic systems • High water solubility (≥25.1 mg/mL) enables one-step condensations, reductive aminations, and Schiff base formations under physiological conditions • 24-month shelf life at -20°C reduces re-order frequency and analytical re-qualification costs for core facilities and compound libraries

2-(Dimethylamino)acetaldehyde HCl: Procurement-Ready Intermediate

2-(Dimethylamino)acetaldehyde hydrochloride is a bifunctional synthetic intermediate combining a nucleophilic tertiary amine and an electrophilic aldehyde group within a single, bench-stable salt. This compound serves as the critical aminoacetaldehyde building block for the stereoselective construction of muscarine analogues and related cholinergic receptor probes [1], . As a crystalline hydrochloride salt, it is specifically engineered for immediate use in aqueous or polar organic reaction systems, eliminating the handling complexities and stability concerns associated with the free base form.

Bifunctional scaffold Combines nucleophilic amine and electrophilic aldehyde in one stable salt

Aqueous-ready format Hydrochloride salt enables direct use in water or polar organic reaction systems

Literature-validated Key intermediate for stereoselective muscarine analogue synthesis (Bowden 1978)

• [1] Bowden, K.; Warrington, B. H. The synthesis of some compounds related to muscarine. J. Chem. Soc., Perkin Trans. 1 1978, 1493-1504. View Source

2-(Dimethylamino)acetaldehyde HCl: Key Differentiators

The free base 2-(dimethylamino)acetaldehyde (CAS 52334-92-6) is an unstable, highly reactive aldehyde that is prone to self-condensation and air oxidation, requiring specialized handling and offering a short shelf life . In contrast, the hydrochloride salt (CAS 125969-54-2) provides a chemically stabilized, non-hygroscopic solid that can be stored for extended periods under standard laboratory conditions . Furthermore, while acetal-protected variants (e.g., dimethylaminoacetaldehyde dimethyl acetal, CAS 38711-20-5) are used for extended synthetic sequences, they necessitate an additional, often yield-limiting, acidic deprotection step to liberate the reactive aldehyde [1]. For researchers requiring the immediate aldehyde functionality in a water-compatible form for one-step condensations, the hydrochloride salt offers a decisive advantage in operational simplicity and reaction reproducibility.

Form

Risk Profile

HCl salt (Target)

Stable solid; defined stoichiometry; long shelf life.

Free base

Prone to self-condensation/oxidation; short shelf life; may shift reproducibility.

Dimethyl acetal

Requires acid deprotection step; can limit overall yield; may not transfer directly.

• [1] Eureka Patsnap. Preparation method of afatinib compound. Patent CN105859702A, 2016. View Source

2-(Dimethylamino)acetaldehyde HCl: Head-to-Head Evidence

Water Solubility Advantage

The hydrochloride salt exhibits significantly enhanced water solubility compared to the free base form. The salt achieves a solubility of ≥25.1 mg/mL in water at room temperature, enabling direct aqueous reaction setups without the need for co-solvents or surfactants . The free base is described as 'soluble' but lacks quantitative data, and its inherent instability in aqueous media limits its practical utility .

Aqueous Solubility

Data to verify

≥25.1 mg/mL in H&sub2;O vs Free base: no quantitative data, unstable in aqueous media

Supports direct aqueous reaction planning; enables precise molarity calculations

Source data not provided; verify in target solvent system

Evidence Dimension	Water Solubility
Target Compound Data	≥25.1 mg/mL in H2O
Comparator Or Baseline	2-(Dimethylamino)acetaldehyde (free base, CAS 52334-92-6); described qualitatively as 'soluble' but no quantitative data; unstable in aqueous media
Quantified Difference	Target compound provides a quantifiable, robust solubility threshold suitable for aqueous reaction planning.
Conditions	Room temperature, solubility measured in H2O.

Why This Matters

For synthetic applications requiring aqueous conditions (e.g., biomolecule conjugation, one-pot reactions), the quantitative solubility of the hydrochloride salt allows for precise molarity calculations and eliminates solvent compatibility issues.

Long-Term Storage Stability

The hydrochloride salt is specifically formulated for long-term storage as a solid, with documented stability of up to 24 months when stored at -20°C in a tightly sealed vial [1]. In contrast, the free base is noted for its limited stability and is recommended only for short-term use, as it is prone to degradation via self-condensation and oxidation .

Shelf Life

Data to verify

Up to 24 months at -20°C (solid) vs Free base: short shelf life, prone to degradation

Reduces re-order frequency; supports batch consistency in long-term projects

Based on supplier COA; confirm stability under your storage conditions

Evidence Dimension	Shelf Life (Solid)
Target Compound Data	Up to 24 months at -20°C
Comparator Or Baseline	2-(Dimethylamino)acetaldehyde (free base); short shelf life, store as recommended, prone to degradation
Quantified Difference	Target compound provides a defined, long-term storage window.
Conditions	Sealed vial, -20°C.

Why This Matters

For procurement planning and compound library management, a documented 24-month shelf life reduces the frequency of re-synthesis or re-ordering, minimizing project delays and ensuring batch-to-batch consistency.

• [1] DC Chemicals. 2-(Dimethylamino)acetaldehyde hydrochloride Certificate of Analysis (Cat. No. DC28068). View Source

Muscarine Analogue Synthesis

The target compound's utility is validated in primary literature, where it serves as the 'novel aminoacetaldehyde hemiacetal salt' intermediate in the cyclization of aminoacetylenic glycols to yield muscarine analogues [1]. While many aldehydes can undergo nucleophilic attack, the dimethylamino group in this scaffold is critical for directing the cyclization and influencing the pharmacological profile of the final muscarinic ligand, a role that cannot be replicated by simple alkyl aldehydes.

Synthetic Utility

Class-level

Validated as key intermediate in Bowden & Warrington (1978) cyclization route to muscarine analogues

Supports reproducibility of published synthetic pathway

Class-level inference; validate in your specific analogue synthesis

Evidence Dimension	Synthetic Utility
Target Compound Data	Demonstrated to successfully yield muscarine analogues via cyclization with aminoacetylenic glycols.
Comparator Or Baseline	Simple aliphatic aldehydes (e.g., acetaldehyde, propionaldehyde); do not provide the required tertiary amine for subsequent cyclization or receptor binding.
Quantified Difference	N/A (qualitative but specific synthetic pathway validation).
Conditions	Bowden and Warrington (1978) synthetic protocol.

Why This Matters

Procuring this specific compound is essential for replicating established, peer-reviewed synthetic routes to pharmacologically relevant muscarine analogues, ensuring reproducibility of literature procedures.

• [1] Bowden, K.; Warrington, B. H. The synthesis of some compounds related to muscarine. J. Chem. Soc., Perkin Trans. 1 1978, 1493-1504. View Source

Operational Purity and Handling

Commercially available 2-(Dimethylamino)acetaldehyde hydrochloride is typically supplied as a white to off-white crystalline solid with a certified purity of ≥98% (some batches certified at 99.71%) . In contrast, the free base is a liquid that is more challenging to handle, purify, and store, often requiring distillation prior to use to remove oligomeric impurities formed during storage [1].

Purity & Handling

Reported

≥98% purity, crystalline solid vs Free base: liquid, purity undefined due to degradation

Simplifies reaction stoichiometry and eliminates pre-use distillation

Reported commercial specification; verify lot-specific COA

Evidence Dimension	Purity and Physical State
Target Compound Data	≥98% purity; stable, non-hygroscopic crystalline solid.
Comparator Or Baseline	2-(Dimethylamino)acetaldehyde (free base); liquid with undefined purity due to on-storage degradation.
Quantified Difference	Target compound offers a certified, high-purity solid form suitable for precise weighing.
Conditions	Room temperature handling.

Why This Matters

The solid, high-purity hydrochloride salt simplifies inventory management and reaction stoichiometry. It eliminates the need for purification steps or potency adjustments required for the less stable free base, saving time and reducing experimental variability.

• [1] PubChem. 2-(Dimethylamino)acetaldehyde (Compound Summary). View Source

2-(Dimethylamino)acetaldehyde HCl: Procurement Applications

mAChR Agonist Synthesis

This compound is the preferred starting material for constructing the tetrahydrofuran core of muscarine analogues. As established by Bowden and Warrington, its aminoacetaldehyde moiety undergoes condensation with substituted alkynols to form aminoacetylenic glycols, which are then cyclized to yield novel muscarinic ligands [1]. Researchers in neuropharmacology should procure this salt for reproducible access to these scaffolds, which are essential for studying mAChR subtype selectivity and developing novel cholinergic therapeutics.

Aqueous-Phase Bioconjugation

Given its demonstrated high water solubility (≥25.1 mg/mL), this hydrochloride salt is uniquely suited for aqueous reaction conditions where the free base would precipitate or degrade . This makes it the reagent of choice for chemists performing reductive amination, Schiff base formation, or aldehyde-sulfite adduct formation in buffered solutions or with sensitive biomolecules. Its pre-salt form also avoids the need for in situ HCl addition, simplifying one-pot procedures and improving reaction yields.

Compound Library Management

For core facilities and large research groups managing compound libraries, the hydrochloride salt's documented 24-month shelf life at -20°C is a critical factor in procurement decisions [2]. This stability profile contrasts sharply with the free base's short shelf life and the acetal derivatives' requirement for cold chain storage. Procurement of this stable, high-purity solid ensures a reliable, on-demand source of the reactive aldehyde for years, reducing costs associated with frequent re-orders and analytical re-qualification.

Application

Selection Property

Validation Focus

Muscarinic receptor probe synthesis

Aminoacetaldehyde building block with validated synthetic pathway

Replicate Bowden & Warrington cyclization and confirm product identity

Aqueous condensation reactions

Reported high aqueous solubility as hydrochloride salt

Verify solubility and stability in target buffer/pH conditions

Reagent stock management

Supplier-reported extended shelf life at -20°C

Confirm batch-specific stability and re-qualify after storage

• [1] Bowden, K.; Warrington, B. H. The synthesis of some compounds related to muscarine. J. Chem. Soc., Perkin Trans. 1 1978, 1493-1504. View Source
• [2] DC Chemicals. 2-(Dimethylamino)acetaldehyde hydrochloride Certificate of Analysis (Cat. No. DC28068). View Source